Cas no 17961-79-4 (Benzene,1,2-dimethyl-3-(trimethylsilyl)-)
Benzene,1,2-dimethyl-3-(trimethylsilyl)- is a substituted aromatic compound featuring a trimethylsilyl (TMS) group and two methyl substituents on the benzene ring. This structure imparts unique steric and electronic properties, making it valuable in organic synthesis and material science applications. The TMS group enhances stability and influences reactivity, while the methyl groups contribute to controlled regioselectivity in further functionalization. The compound is particularly useful as an intermediate in organosilicon chemistry, where its tailored reactivity enables precise modifications. Its well-defined molecular architecture also makes it a candidate for specialized applications in catalysis or polymer science, where steric hindrance and electronic effects are critical.

17961-79-4 structure
Product name:Benzene,1,2-dimethyl-3-(trimethylsilyl)-
Benzene,1,2-dimethyl-3-(trimethylsilyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-dimethyl-3-(trimethylsilyl)-
- (2,3-DIMETHYLPHENYL) TRIMETHYLSILANE
- (2,3-dimethylphenyl)-trimethylsilane
- 2,3-Dimethylphenyl-trimethylsilan
- 3-Trimethylsilyl-o-xylol
- Benzene,1,2-dimethyl-3-(trimethylsilyl)
- 17961-79-4
- AKOS006286046
- MFCD07367871
- AC-14173
- (2,3-Dimethylphenyl)trimethylsilane
- Benzene, 1,2-dimethyl-3-(trimethylsilyl)-
- (2,3-Dimethylphenyl)(trimethyl)silane
- DTXSID80669972
- FT-0690255
- SY329430
- (2,3-dimethyl-phenyl)-trimethyl-silane
-
- Inchi: InChI=1S/C11H18Si/c1-9-7-6-8-11(10(9)2)12(3,4)5/h6-8H,1-5H3
- InChI Key: SEGYENMSIGDWPB-UHFFFAOYSA-N
- SMILES: CC1=C(C)C(=CC=C1)[Si](C)(C)C
Computed Properties
- Exact Mass: 178.11800
- Monoisotopic Mass: 178.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 0.86
- Boiling Point: 204.1°Cat760mmHg
- Flash Point: 62.6°C
- Refractive Index: 1.478
- PSA: 0.00000
- LogP: 2.84860
Benzene,1,2-dimethyl-3-(trimethylsilyl)- Security Information
Benzene,1,2-dimethyl-3-(trimethylsilyl)- Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Benzene,1,2-dimethyl-3-(trimethylsilyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY329430-1g |
(2,3-Dimethylphenyl)trimethylsilane |
17961-79-4 | ≥95% | 1g |
¥7650.00 | 2024-08-09 |
Benzene,1,2-dimethyl-3-(trimethylsilyl)- Related Literature
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17961-79-4)Benzene,1,2-dimethyl-3-(trimethylsilyl)-

Purity:99%
Quantity:1g
Price ($):959.0